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Compound of Interest

Compound Name:
2-Chloro-1-isocyanato-4-

methoxybenzene

Cat. No.: B15310195

Get Quote

An In-Depth Technical Guide to the Molecular Structure and Reactivity of 2-Chloro-1-
isocyanato-4-methoxybenzene

Abstract
2-Chloro-1-isocyanato-4-methoxybenzene is a substituted aromatic isocyanate that serves

as a valuable intermediate in organic synthesis. Its trifunctional nature, featuring an

electrophilic isocyanate group, an electron-donating methoxy group, and an electron-

withdrawing chloro group, creates a unique electronic and reactivity profile. This guide provides

a comprehensive analysis of its molecular structure, elucidated through predictive

spectroscopic analysis, and explores its synthesis, chemical reactivity, and applications,

particularly within the context of pharmaceutical and materials science research. The content is

tailored for researchers, scientists, and drug development professionals, offering field-proven

insights into the causality behind its chemical behavior and experimental utility.

Part 1: Chemical Identity and Physicochemical
Properties
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2-Chloro-1-isocyanato-4-methoxybenzene is a distinct chemical entity with specific

properties that dictate its handling and application. Its identity is established by a unique

combination of identifiers and physical characteristics.

Property Value Source

IUPAC Name
2-chloro-1-isocyanato-4-

methoxybenzene
PubChem

Synonyms
2-Chloro-4-isocyanato-1-

methoxybenzene
Sigma-Aldrich

CAS Number 28395-76-8 Sigma-Aldrich

Molecular Formula C₈H₆ClNO₂ PubChem[1]

Molecular Weight 183.59 g/mol Sigma-Aldrich

InChI Key
XYRDQHNCDBDNSF-

UHFFFAOYSA-N
Sigma-Aldrich

SMILES
COC1=CC(=C(C=C1)N=C=O)

Cl
PubChemLite[1]

Physical Form
Solid (predicted based on

related compounds)
N/A

Storage Refrigerated Sigma-Aldrich

Part 2: Elucidation of the Molecular Structure
The molecular architecture of 2-Chloro-1-isocyanato-4-methoxybenzene is defined by the

interplay of its three functional groups on a benzene scaffold. This arrangement governs the

molecule's electronic distribution, reactivity, and spectroscopic signature.

Core Scaffold and Functional Groups
The molecule is built upon a benzene ring, creating a rigid, planar core. The substituents are

arranged as follows:
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Isocyanate Group (-N=C=O): This is the primary reactive center. The cumulative double

bonds result in a linear geometry. The carbon atom is highly electrophilic due to the high

electronegativity of the adjacent nitrogen and oxygen atoms, making it susceptible to

nucleophilic attack.

Methoxy Group (-OCH₃): Located at the para-position relative to the isocyanate group, the

oxygen atom's lone pairs are delocalized into the benzene ring. This resonance effect makes

the methoxy group strongly electron-donating, increasing the electron density of the ring,

particularly at the ortho and para positions.[2]

Chloro Group (-Cl): Positioned ortho to the isocyanate group, the chlorine atom exerts two

opposing electronic effects. It is strongly electron-withdrawing by induction due to its high

electronegativity, which deactivates the ring towards electrophilic attack. However, its lone

pairs can participate in resonance, directing incoming electrophiles to the ortho and para

positions.

Electronic Profile
The combination of these groups creates a polarized molecule. The electron-donating methoxy

group and the electron-withdrawing chloro and isocyanate groups establish a distinct electronic

push-pull system across the aromatic ring. This influences the molecule's dipole moment and

modulates the reactivity of both the isocyanate function and the aromatic ring itself.

Caption: Electronic effects of substituents on the aromatic ring.

Part 3: Spectroscopic Characterization (Predictive
Analysis)
While a comprehensive public spectral database for this specific compound is not readily

available, its spectroscopic features can be reliably predicted based on well-established

principles of organic spectroscopy and data from analogous structures.[3][4][5] This predictive

approach is fundamental to structural elucidation in synthetic chemistry.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying functional groups. The most prominent and

diagnostic feature in the IR spectrum of this molecule would be the isocyanate group.
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Predicted
Absorption Band
(cm⁻¹)

Vibrational Mode Intensity Rationale

2250 - 2275
Asymmetric N=C=O

stretch
Strong, Sharp

This is the

characteristic, highly

intense absorption for

isocyanates,

appearing in a

relatively clean region

of the spectrum.[6]

3030 - 3100 Aromatic C-H stretch Medium

Typical for sp² C-H

bonds in the benzene

ring.

2850 - 2960 Aliphatic C-H stretch Medium

Corresponds to the C-

H bonds of the

methoxy group.

1500 - 1600 Aromatic C=C stretch Medium-Strong

Multiple bands are

expected,

characteristic of the

benzene ring.

1240 - 1260 Aryl-O (C-O) stretch Strong

Characteristic of the

aryl ether linkage of

the methoxy group.[7]

700 - 800 C-Cl stretch Medium-Strong
Absorption for the

carbon-chlorine bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework.

¹H NMR: The proton NMR spectrum would show distinct signals for the aromatic and

methoxy protons. The three aromatic protons are in different chemical environments and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://patents.google.com/patent/US4749806A/en
https://www.vaia.com/en-us/textbooks/chemistry/organic-chemistry-9th-edition/carboxylic-acids/q43p-the-ir-nmr-and-mass-spectra-are-provided-for-an-organic/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15310195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


would likely appear as complex multiplets or distinct doublets and doublets of doublets due

to their coupling.

¹³C NMR: The carbon NMR spectrum would be definitive, showing all eight unique carbon

signals. The isocyanate carbon is particularly diagnostic.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15310195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Group
Predicted ¹H Shift
(δ, ppm)

Predicted ¹³C Shift
(δ, ppm)

Rationale

-OCH₃ ~3.8 ~55

The methoxy protons

are a singlet. The

carbon is in the typical

range for an sp³

carbon attached to

oxygen.

Aromatic C-H 6.8 - 7.5 115 - 135

The aromatic protons

are deshielded. Their

precise shifts depend

on the combined

electronic effects of

the three substituents.

Aromatic C-Cl N/A 125 - 135

The carbon directly

attached to chlorine is

deshielded.

Aromatic C-O N/A 155 - 160

The carbon attached

to the methoxy group

is significantly

deshielded due to the

oxygen's

electronegativity.

Aromatic C-NCO N/A 130 - 140

The carbon attached

to the isocyanate

group.

-N=C=O N/A 120 - 130

The isocyanate

carbon has a

characteristic

chemical shift, though

less deshielded than a

carbonyl carbon.
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Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and fragmentation patterns, which act as a

molecular fingerprint.

Molecular Ion (M⁺): A prominent molecular ion peak would be expected at m/z 183. A

characteristic M+2 peak at m/z 185, with approximately one-third the intensity of the M⁺

peak, would be observed due to the natural abundance of the ³⁷Cl isotope.

Fragmentation: The molecule would likely fragment through characteristic pathways, such as

the loss of CO, the entire isocyanate group, or the methoxy group.

[C₈H₆ClNO₂]⁺
m/z = 183/185

[M - CO]⁺
m/z = 155/157

- CO

[M - NCO]⁺
m/z = 141/143

- NCO

[M - Cl]⁺
m/z = 148

- Cl

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways in Mass Spectrometry.

Part 4: Synthesis and Reactivity
Synthetic Pathways
Isocyanates are typically synthesized from the corresponding primary amine. A standard

laboratory and industrial method involves the reaction of an amine with phosgene (COCl₂) or a

phosgene equivalent like triphosgene.

Hypothetical Protocol: Synthesis from 2-Chloro-4-methoxyaniline

This protocol is illustrative and must be performed with extreme caution due to the highly toxic

nature of phosgene and the hazardous properties of isocyanates.
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Dissolution: Dissolve 2-chloro-4-methoxyaniline (1 equivalent) in an inert, dry solvent such

as toluene or chlorobenzene in a reaction vessel equipped for handling toxic gases.

Phosgenation: Cool the solution and slowly introduce a solution of phosgene in the same

solvent (approximately 1.1 equivalents) while maintaining a low temperature.

Reaction: Allow the reaction to warm to room temperature and then heat gently to ensure

complete conversion and to expel excess phosgene and HCl byproduct through a scrubbing

system.

Workup: Once the reaction is complete (monitored by TLC or IR), the solvent is removed

under reduced pressure.

Purification: The crude 2-Chloro-1-isocyanato-4-methoxybenzene is then purified, typically

by vacuum distillation.

2-Chloro-4-methoxyaniline

Carbamoyl Chloride
Intermediate

+ Phosgene

Phosgene (COCl₂)
in Toluene

2-Chloro-1-isocyanato-
4-methoxybenzene

Heat (-HCl)

Click to download full resolution via product page

Caption: Plausible synthetic workflow for the target compound.

Chemical Reactivity
The reactivity is dominated by the isocyanate group. It readily undergoes nucleophilic addition

with a variety of compounds:

With Alcohols: Reacts with alcohols to form stable carbamates.

With Amines: Reacts with primary or secondary amines to form ureas.
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With Water: Reacts with water to form an unstable carbamic acid, which quickly decomposes

to the corresponding amine (2-chloro-4-methoxyaniline) and carbon dioxide. This highlights

the need for anhydrous conditions during its synthesis and handling.[8]

The aromatic ring can undergo electrophilic substitution, but the conditions must be carefully

chosen due to the deactivating nature of the chloro and isocyanate groups. The activating

methoxy group directs incoming electrophiles primarily to the position ortho to it (and meta to

the isocyanate).

Part 5: Applications in Research and Drug
Development
2-Chloro-1-isocyanato-4-methoxybenzene is not an end-product but a versatile building

block.

Pharmaceutical Synthesis: Isocyanates are fundamental precursors for synthesizing ureas

and carbamates, which are common motifs in modern pharmaceuticals. The chloro- and

methoxy-substituted phenyl ring is a scaffold present in numerous FDA-approved drugs.[9]

Chlorine atoms can enhance metabolic stability and membrane permeability, while methoxy

groups can modulate solubility and receptor binding interactions.[10][11] This compound

provides a direct entry point for introducing this valuable scaffold into drug candidates.

Agrochemicals: Similar to pharmaceuticals, many herbicides and pesticides contain urea or

carbamate linkages, making this compound a relevant intermediate in agrochemical

research.

Material Science: Aromatic isocyanates are monomers for the production of polyurethanes.

While this specific molecule is more of a specialty chemical, it could be used to synthesize

polymers with tailored properties, such as enhanced thermal stability or specific optical

characteristics.

Part 6: Safety and Handling
As a member of the isocyanate class, this compound must be handled with significant care.
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Hazards: Isocyanates are potent irritants to the skin, eyes, and respiratory tract.[12][13] The

primary health concern is respiratory sensitization, where repeated exposure to even low

concentrations can lead to asthma-like symptoms.[8][14] It is also harmful if swallowed or

inhaled.[12]

Personal Protective Equipment (PPE): Always use in a well-ventilated fume hood. Wear

chemical-resistant gloves, safety goggles with side shields or a face shield, and a lab coat.[8]

[13]

Handling: Avoid contact with skin and eyes. Do not breathe vapors or dust.[8][15] Keep the

container tightly closed and store in a cool, dry place, often under refrigeration, to maintain

product quality.

Incompatible Materials: Keep away from water, alcohols, amines, strong acids, and strong

bases, as these can cause vigorous and exothermic reactions.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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